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Compound of Interest

Compound Name: N3-Pen-Dtpp

Cat. No.: B6288431 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount for ensuring laboratory safety and environmental protection.

This guide provides essential logistical and safety information for the disposal of N3-Pen-Dtpp,

a click chemistry reagent.

Disclaimer: This document provides guidance based on available chemical information.

However, a specific Safety Data Sheet (SDS) for N3-Pen-Dtpp was not found in public

databases. Researchers, scientists, and drug development professionals must consult the SDS

provided by the supplier and their institution's Environmental Health & Safety (EH&S)

department for site-specific protocols before handling or disposing of this substance.

Identifying N3-Pen-Dtpp
N3-Pen-Dtpp is identified as a click chemistry reagent that contains an azide group.[1][2] Such

reagents are utilized for their ability to undergo copper-catalyzed azide-alkyne cycloaddition

(CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC) with molecules containing

alkyne, DBCO, or BCN groups.[1][2] While the "N3" and "Pen" portions of the name likely refer

to an azide group and a penicillin-derived structure, respectively, the "Dtpp" designation does

not correspond to the provided molecular formula (C11H15N5O4) and may be a supplier-

specific identifier.[2]

Essential Safety and Handling Precautions
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Given the presence of an azide functional group, N3-Pen-Dtpp should be handled with

significant caution. Organic azides can be sensitive to heat, shock, and friction, potentially

leading to explosive decomposition.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses must be worn.

Hand Protection: Wear appropriate chemical-resistant gloves. For highly toxic azides, double

gloving with silver shield gloves under nitrile gloves is recommended.

Skin and Body Protection: A laboratory coat is mandatory. Operations with potentially

explosive azides require a blast shield.

Respiratory Protection: Work should be conducted in a well-ventilated chemical fume hood to

avoid inhalation of any dust or vapors.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as acids, strong oxidizing agents, and heavy

metals. Azides can react with acids to form highly toxic and explosive hydrazoic acid.

Store in clearly labeled containers, preferably plastic, to avoid the formation of explosive

metal azides.

Quantitative Data
Due to the absence of a specific Safety Data Sheet, a comprehensive table of physical and

chemical properties for N3-Pen-Dtpp cannot be provided. The following information is available

from supplier data:
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Property Value

Molecular Formula C11H15N5O4

Molecular Weight 281.27 g/mol

CAS Number 1867129-42-7

Source: MedChemExpress

Disposal Procedures
The proper disposal of N3-Pen-Dtpp must be handled as hazardous chemical waste. The

presence of the azide group and the penicillin-like structure necessitates specific disposal

protocols to mitigate risks of explosion, toxicity, and environmental contamination.

General Workflow for Disposal:

The following diagram outlines a general decision-making process for the disposal of

hazardous chemical waste like N3-Pen-Dtpp.
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General Disposal Workflow for N3-Pen-Dtpp

Start: N3-Pen-Dtpp Waste Generated

Segregate Waste
(Solid vs. Liquid)

Use Designated, Labeled,
Non-Metallic Container for Solid Waste

Solid Waste

Use Designated, Labeled,
Leak-Proof Container for Liquid Waste

Liquid Waste

Label as 'Hazardous Waste:
Contains Azido Compound'

Store in Designated Hazardous
Waste Accumulation Area

Label as 'Hazardous Waste:
Contains Azido Compound'

Complete Hazardous Waste
Disposal Forms per EHS Guidelines

Arrange for Collection by
Certified Hazardous Waste Vendor via EHS

End: Compliant Disposal

Click to download full resolution via product page

Caption: General workflow for the proper disposal of N3-Pen-Dtpp waste.
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Step-by-Step Disposal Guidance:

Segregation: All waste containing N3-Pen-Dtpp, including contaminated PPE, weighing

papers, and pipette tips, must be segregated from other waste streams. Collect solid and

liquid waste in separate, dedicated containers.

Containerization:

Use clearly labeled, non-metallic (e.g., plastic) containers for all azide-containing waste to

prevent the formation of shock-sensitive metal azides.

Liquid waste containers must be leak-proof.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Contains Azido

Compound" and list all chemical constituents.

Prohibition of Drain Disposal: Under no circumstances should solutions containing azides be

poured down the drain. This can lead to the formation of highly explosive metal azides in

copper or lead plumbing.

Deactivation (Expert Consultation Required):

For dilute aqueous solutions of some inorganic azides, chemical deactivation using nitrous

acid may be possible. This procedure is hazardous due to the generation of toxic gases

and should only be performed by trained personnel in a chemical fume hood and with prior

approval from EH&S.

Due to the organic nature of N3-Pen-Dtpp, specific deactivation protocols are not readily

available and direct disposal as hazardous waste is the recommended and safer option.

Disposal of Antibiotic Component:

High-concentration antibiotic waste is considered hazardous chemical waste. Improper

disposal can contribute to environmental contamination and the development of antibiotic-

resistant bacteria.
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Contaminated solid waste, such as culture plates, should be placed in designated

biohazardous waste containers and autoclaved, if appropriate for the non-antibiotic

components, before final disposal as chemical waste.

Final Disposal: All waste containing N3-Pen-Dtpp must be disposed of through your

institution's hazardous waste management program. This typically involves collection by a

certified hazardous waste vendor.

By adhering to these guidelines and consulting with your institution's safety experts, you can

ensure the safe and compliant disposal of N3-Pen-Dtpp, protecting yourself, your colleagues,

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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